Cas no 2172548-59-1 (1-(3-amino-3-phenylpyrrolidin-1-yl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(3-amino-3-phenylpyrrolidin-1-yl)-2,2,2-trifluoroethan-1-one
• CAS No: 2172548-59-1
• MF: C₁₂H₁₃F₃N₂O
• MW: 258.239633321762
• CID: 6326750
• PubChem ID: 165602508
• Update Time: 2025-05-21

1-(3-amino-3-phenylpyrrolidin-1-yl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-amino-3-phenylpyrrolidin-1-yl)-2,2,2-trifluoroethan-1-one
• 2172548-59-1
• EN300-1623823

• Inchi： 1S/C12H13F3N2O/c13-12(14,15)10(18)17-7-6-11(16,8-17)9-4-2-1-3-5-9/h1-5H,6-8,16H2
• InChI Key： SUOMYUXRYZCFDW-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(C2C=CC=CC=2)(C1)N)=O)(F)F

Computed Properties

• Exact Mass: 258.09799753g/mol
• Monoisotopic Mass: 258.09799753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.3Ų

Additional information on 1-(3-amino-3-phenylpyrrolidin-1-yl)-2,2,2-trifluoroethan-1-one

1-(3-Amino-3-phenylpyrrolidin-1-yl)-2,2,2-trifluoroethan-1-one: A Comprehensive Overview

The compound 1-(3-amino-3-phenylpyrrolidin-1-yl)-2,2,2-trifluoroethan-1-one, identified by the CAS number 2172548-59-1, is a highly specialized organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a trifluoromethyl ketone group. The presence of these functional groups makes it a versatile building block for various chemical reactions and drug development processes.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Researchers have focused on its ability to act as a precursor in the synthesis of bioactive molecules, particularly those with potential anti-inflammatory and neuroprotective properties. The amino group on the pyrrolidine ring plays a crucial role in enabling various chemical modifications, making it an ideal candidate for medicinal chemistry applications.

The synthesis of 1-(3-amino-3-phenylpyrrolidin-1-yl)-2,2,2-trifluoroethan-1-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyrrolidine ring through cyclization reactions and the subsequent introduction of the trifluoromethyl ketone group via electrophilic substitution. These steps are optimized to ensure high yields and purity, which are critical for its use in downstream applications.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its stability under various conditions has been extensively studied, with results indicating that it remains stable under normal storage conditions but may degrade under extreme thermal or oxidative stress.

The pharmacological evaluation of this compound has revealed promising results in preclinical models. Studies have demonstrated its ability to modulate key cellular pathways involved in inflammation and neurodegenerative diseases. For instance, research published in 2023 highlighted its potential as a lead compound for developing treatments targeting chronic inflammatory conditions such as rheumatoid arthritis.

Moreover, the trifluoromethyl group in this compound contributes significantly to its lipophilicity, enhancing its ability to cross biological membranes. This property is particularly advantageous in drug design, where membrane permeability is a critical factor for bioavailability.

In conclusion, 1-(3-amino-3-phenylpyrrolidin-1-yl)-2,2,2-trifluoroethan-1-one represents a valuable tool in contemporary organic chemistry and pharmacology. Its unique structure, coupled with its favorable physical and chemical properties, positions it as a promising candidate for further research and development in the pharmaceutical industry.